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Compound of Interest

Compound Name: 1-(4-Vinylphenyl)ethanone

Cat. No.: B083506

Essential Safety and Handling Guide for 1-(4-
Vinylphenyl)ethanone

This guide provides immediate, essential safety and logistical information for handling 1-(4-
Vinylphenyl)ethanone in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling 1-(4-Vinylphenyl)ethanone, it is crucial to use appropriate personal protective
equipment to prevent exposure. Although some sources do not classify this chemical as
hazardous, a conservative approach is recommended due to the lack of comprehensive safety
data.

Recommended Personal Protective Equipment:
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PPE Category

Specific Recommendations

Eye Protection

Wear chemical safety goggles or a face shield

to protect against splashes.[1]

Hand Protection

Wear chemical-resistant gloves.[2] Nitrile gloves
are a suitable option, offering protection against

a range of chemicals.[1]

Body Protection

A lab coat or chemical-resistant apron should be
worn. For larger quantities or in case of potential
splashes, chemical-resistant coveralls are

recommended.[3]

Respiratory Protection

If working in a poorly ventilated area or if dusts
or aerosols are generated, use a NIOSH-

approved respirator.

Operational Plan

A systematic approach to handling 1-(4-Vinylphenyl)ethanone will minimize risks and ensure

a safe working environment.

Handling Procedures:

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[2]

» Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[4]

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.[5]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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o Keep away from strong oxidizing agents.[4]

Emergency Procedures

In the event of an emergency, follow these procedures:

Emergency Situation Procedure

Immediately wash the affected area with plenty
) of water for at least 15 minutes.[4] Remove
Skin Contact ] ) o )
contaminated clothing. If irritation persists, seek

medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) i

upper and lower eyelids.[4] Seek medical

attention.

Move the person to fresh air.[5] If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

Ingestion ) ) ) )
unconscious person.[2] Seek immediate medical
attention.

For minor spills, absorb with an inert material
and place in a suitable container for disposal.[4]

Spill For major spills, evacuate the area and contact

emergency services.[6] Ensure adequate

ventilation and eliminate all ignition sources.[5]

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

e Waste Collection: Collect waste 1-(4-Vinylphenyl)ethanone and any contaminated
materials in a designated, labeled, and tightly sealed container.
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» Disposal Method: Dispose of the chemical waste through a licensed chemical waste disposal
company. Do not pour down the drain or dispose of with regular trash.[2]

Physical and Chemical Properties

Property Value

CAS Number 10537-63-0[7][8]

Molecular Formula C10H100[7][8]1[9]

Molecular Weight 146.19 g/mol [8]

Melting Point 33 °CJ[8] to 37 °C[7]

Boiling Point 110 °C at 12 Torr[8]

Density 0.995 £ 0.06 g/cm3 (Predicted)[8]

Safe Handling Workflow

The following diagram outlines the key steps for the safe handling and disposal of 1-(4-
Vinylphenyl)ethanone.
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Caption: Workflow for safe handling and disposal of 1-(4-Vinylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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